Cas no 2472-13-1 (6,7-Dimethoxy-2-tetralone)

6,7-Dimethoxy-2-tetralone structure
6,7-Dimethoxy-2-tetralone structure
Product name:6,7-Dimethoxy-2-tetralone
CAS No:2472-13-1
MF:C12H14O3
Molecular Weight:206.2378
MDL:MFCD00009687
CID:43028
PubChem ID:609844

6,7-Dimethoxy-2-tetralone Properties

Names and Identifiers

    • 6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
    • 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone
    • 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one
    • 6,7-Dimethoxy-2-tetralone
    • 6,7-dimethoxy-3,4-dihydro-1H-naphthalen-2-one
    • 6,7-dimethoxyl-2-tetralone
    • 6,7-dimethoxy 1,2,3,4-tetrahydro naphthalene 2-one
    • KJPMWVKPVCVZNK-UHFFFAOYSA-N
    • 2(1H)-Naphthalenone,3,4-dihydro-6,7-dimethoxy-
    • 6,7-dimethoxytetralin-2-one
    • BCP28246
    • BDBM50159276
    • 3363AH
    • NE63587
    • VZ30590
    • AJ-4
    • Y11682
    • FT-0600508
    • SCHEMBL2241521
    • AKOS015902219
    • 2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
    • SB36162
    • CS-B0117
    • 3,4-dihydro-6,7-dimethoxy-2(1H)-naphthalenone
    • 6, 7-dimethoxy-3, 4-dihydro-1H-naphthalen-2-one
    • DTXSID50346127
    • CS-13390
    • CHEMBL192267
    • 2472-13-1
    • 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone #
    • A817467
    • DB-007112
    • MDL: MFCD00009687
    • Inchi: 1S/C12H14O3/c1-14-11-6-8-3-4-10(13)5-9(8)7-12(11)15-2/h6-7H,3-5H2,1-2H3
    • InChIKey: KJPMWVKPVCVZNK-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C(C([H])([H])C([H])([H])C2=C1[H])=O)OC([H])([H])[H]

Computed Properties

  • 精确分子量: 206.09400
  • 同位素质量: 206.094
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 3
  • 重原子数量: 15
  • 可旋转化学键数量: 2
  • 复杂度: 239
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 35.5
  • 互变异构体数量: 3
  • Surface Charge: 0
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.14
  • Melting Point: 87-89 °C(lit.)
  • Boiling Point: 348 °C at 760 mmHg
  • 闪点: 348 °C at 760 mmHg
  • Refractive Index: 1.537
  • PSA: 35.53000
  • LogP: 1.76160
  • Solubility: Not available

6,7-Dimethoxy-2-tetralone Security Information

  • WGK Germany:3

6,7-Dimethoxy-2-tetralone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

6,7-Dimethoxy-2-tetralone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0417-50mg
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one
2472-13-1 97%
50mg
¥1023.04 2025-01-21
AstaTech
Y11682-1/G
6,7-DIMETHOXY-3,4-DIHYDRONAPHTHALEN-2(1H)-ONE
2472-13-1 95%
1g
$746 2023-09-19
eNovation Chemicals LLC
Y1128909-5g
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one
2472-13-1 95%
5g
$1780 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1048337-1g
6,7-Dimethoxyl-2-tetralone
2472-13-1 95%
1g
¥2775.00 2022-06-08
AN HUI ZE SHENG Technology Co., Ltd.
Y11654-100mg
6,7-Dimethoxyl-2-tetralone
2472-13-1 4--1H-2-
100mg
¥2049.00 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1048337-100mg
6,7-Dimethoxyl-2-tetralone
2472-13-1 95%
100mg
¥783.00 2022-06-08
eNovation Chemicals LLC
D953403-100mg
2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
2472-13-1 95+%
100mg
$170 2024-06-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0417-250mg
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one
2472-13-1 97%
250mg
1484.07CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0417-5g
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one
2472-13-1 97%
5g
13483.87CNY 2021-05-08
ChemScence
CS-B0117-100mg
6,7-dimethoxyl-2-tetralone
2472-13-1
100mg
$98.0 2022-04-27

6,7-Dimethoxy-2-tetralone Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2472-13-1)6,7-Dimethoxy-2-tetralone
A817467
Purity:99%/99%
Quantity:250mg/1g
Price ($):184.0/392.0